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Abstract
Colpormon, the brand name for hydroxyestrone diacetate, is a synthetic estrogen derived from

the endogenous metabolite 16α-hydroxyestrone. Marketed in Europe under various names

including Colpoginon, Hormobion, and Hormocervix, it has been utilized in hormone

replacement therapy. This document provides a comprehensive overview of the available

technical information regarding Colpormon, including its discovery and history within the

broader context of estrogen research, its mechanism of action through estrogen receptor

signaling, and relevant experimental protocols for its study. While specific details of its initial

synthesis and early clinical trials are not extensively documented in readily available literature,

this guide synthesizes the known scientific data to serve as a valuable resource for researchers

and professionals in the field of drug development.

Discovery and History
While the precise date and researchers associated with the initial synthesis and discovery of

hydroxyestrone diacetate (Colpormon) are not well-documented in publicly accessible records,

its development can be situated within the mid-20th century surge in the discovery and clinical

application of steroid hormones. Following the isolation and structural elucidation of estrone in

1929, extensive research was dedicated to synthesizing derivatives with modified

pharmacokinetic and pharmacodynamic profiles.
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Colpormon is the diacetate ester of 16α-hydroxyestrone, a natural and potent metabolite of

estrone.[1] The addition of acetate esters is a common medicinal chemistry strategy to

enhance the oral bioavailability and duration of action of steroid hormones. It is known that

Colpormon, along with its other brand names like Colpoginon, Hormobion, and Hormocervix,

was marketed and used medically as an estrogen in Europe.[1][2]

Chemical Properties and Synthesis
Chemical Name: (16α)-3-(acetyloxy)-17-oxoestra-1,3,5(10)-trien-16-yl acetate Synonyms:

Hydroxyestrone diacetate, 16α-Hydroxyestrone diacetate Brand Names: Colpormon,

Colpoginon, Hormobion, Hormocervix

While a specific, detailed protocol for the original industrial synthesis of hydroxyestrone

diacetate is not available, the synthesis would logically proceed from 16α-hydroxyestrone. A

general synthetic approach would involve the acetylation of the hydroxyl groups at the C3 and

C16 positions of the estrone steroid nucleus.

A plausible synthetic workflow is outlined below:
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Hydroxylation at C16 Hydroxyestrone Diacetate

(Colpormon)
Acetylation of C3 and C16 hydroxyl groups

Cytoplasm

Nucleus

Colpormon

Estrogen Receptor
(ERα/ERβ)

Binding

ER Dimerization

Estrogen Response Element
(ERE)

Translocation and Binding

Target Gene Transcription

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Downstream Signaling

Colpormon

Membrane Estrogen Receptor
(e.g., GPER1)

Binding

MAPK Pathway PI3K Pathway

Rapid Cellular Responses

In Vitro Assays

Hydroxyestrone Diacetate

Estrogen Receptor
Binding Assay

Reporter Gene Assay
(e.g., YES, E-SCREEN)

Cell Proliferation Assay
(e.g., MCF-7 cells)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b075085?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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